Cas no 71803-59-3 (3-Hydroxymethylpyrrole)

• Product Name: 3-Hydroxymethylpyrrole
• CAS No: 71803-59-3
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 859568
• PubChem ID: 21983502
• Update Time: 2025-07-02

3-Hydroxymethylpyrrole Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxymethylpyrrole
• 1H-Pyrrole-3-Methanol
• 1H-Pyrrol-3-ylmethanol
• (1H-Pyrrol-3-yl)methanol
• KQBJJBPSKBSJTM-UHFFFAOYSA-N
• MFCD16660150
• AKOS013059323
• 71803-59-3
• E74369
• CS-0342992
• FT-0669994
• DB-074480
• SY247747

• Inchi： 1S/C5H7NO/c7-4-5-1-2-6-3-5/h1-3,6-7H,4H2
• InChI Key： KQBJJBPSKBSJTM-UHFFFAOYSA-N
• SMILES： OCC1C=CNC=1

Computed Properties

• Exact Mass: 97.05280
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 259.3±32.0 °C at 760 mmHg
• Flash Point: 110.6±25.1 °C
• PSA: 36.02000
• LogP: 0.50700
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Hydroxymethylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 3-Hydroxymethylpyrrole

Introduction to 3-Hydroxymethylpyrrole (CAS No. 71803-59-3)

3-Hydroxymethylpyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 71803-59-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a pyrrole ring substituted with a hydroxymethyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials. The versatility of 3-hydroxymethylpyrrole stems from its ability to participate in diverse chemical reactions, including nucleophilic addition, oxidation, and polymerization processes, which are pivotal in drug development and material engineering.

The structure of 3-hydroxymethylpyrrole consists of a five-membered aromatic ring containing four carbon atoms and one nitrogen atom, with a hydroxymethyl (-CH₂OH) group attached to the third carbon position. This structural motif imparts both hydrophilic and lipophilic characteristics to the molecule, facilitating its solubility in both polar and non-polar solvents. Such solubility properties are particularly advantageous in pharmaceutical applications, where compatibility with various solvent systems is often required for formulation development.

In recent years, 3-hydroxymethylpyrrole has been extensively studied for its potential applications in medicinal chemistry. Its pyrrole core is a common scaffold in many biologically active compounds, including antiviral, antibacterial, and anticancer agents. The hydroxymethyl group further enhances its reactivity, allowing for the facile introduction of additional functional groups through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are instrumental in constructing complex molecular architectures that mimic natural products or designed pharmacophores.

One of the most compelling areas of research involving 3-hydroxymethylpyrrole is its role as a precursor in the synthesis of organometallic complexes. These complexes are widely used as catalysts in organic transformations and as luminescent materials in optoelectronic devices. The nitrogen atom in the pyrrole ring can coordinate with transition metals such as palladium, copper, and ruthenium, facilitating catalytic cycles that would otherwise be challenging to achieve with simpler organic substrates.

Recent advancements in polymer science have also highlighted the significance of 3-hydroxymethylpyrrole as a monomer or building block for advanced materials. Polymers derived from this compound exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in coatings, adhesives, and high-performance composites. Additionally, the incorporation of hydroxymethyl groups into polymer backbones allows for further functionalization via hydrogen bonding or hydrophilic interactions, which can tailor material properties for specific uses.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of 3-hydroxymethylpyrrole. For instance, researchers have synthesized analogs of this compound that exhibit inhibitory activity against enzymes involved in inflammatory pathways. These derivatives have shown promise in preclinical studies as candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modify the pyrrole core while retaining the hydroxymethyl functionality provides chemists with a versatile platform for structure-activity relationship (SAR) studies.

In conclusion, 3-hydroxymethylpyrrole (CAS No. 71803-59-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features enable it to serve as an intermediate in synthetic chemistry while also possessing inherent properties that make it useful in drug design and material development. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is expected to grow further within both academic and industrial settings.